AbstractStrontium-selective potentiometric sensors with polymeric membranes based on di-tert-butyldicyclohexano-18-crown-6 were developed to control the strontium content in technological solutions of radiochemical industries. The detection limit is shown to be 2 × 10–6 M, and the slope of the electrode function is 29 ± 1 mV/pSr. The selectivity coefficients of the strontium-selective sensor towards the main interfering ions were determined. It was established that the dose of ionizing radiation at the 10 kGy level does not significantly affect the performance of the developed strontium-selective sensors.

AbstractTitanates and zirconates of light rare earth elements (REE): REE2TiO5, REE2Ti2O7, REE4Ti9O24, and REE2Zr2O7, are of interest as matrices for isolating the REE actinide fraction of high-level waste from the reprocessing of irradiated nuclear fuel. Data on the incorporation of impurities (Zr, U, Ca) into Nd and La titanates are examined. They display limited isomorphism toward these elements, including by the reaction 2REE3+ ↔ Ca2+ + U4+, which is common for minerals and their synthetic analogues. The reasons for the low solubility of Zr and U in Nd titanates and the role of the crystal chemical factor in the choice of crystalline matrices for the immobilization of the REE actinide fraction are considered.

AbstractPlutonium(V) in near neutral media exists in the form of the PuO2+ cation, which migrates and exhibits a weak tendency to complex formation and sorption. The conditions of Pu(V) sorption on the surface of mineral particles of different nature and the reduction of Pu(V) to Pu(IV) with the formation of PuO2 excited by the surface are considered. The action of visible light speeds up the process. Mechanisms based on the semiconductor properties of minerals, disproportionation reactions or reactions with α-radiolysis products cannot be implemented for various reasons. A mechanism is proposed that includes the formation of a dimer, the so-called excimer, by an excited Pu(V) ion with an unexcited Pu(V) ion, which is sorbed on the mineral surface and converted into PuO2. A thermodynamic calculation was carried out confirming the possibility of such a reaction. At plutonium concentrations of 10–18–10–16 M, the behavior of plutonium is mainly affected by interaction with organic substances, microorganisms, photolysis, and reactions with water radiolysis products arising under the action of radiation from isotopes of uranium families and 40K.

AbstractThe present study focuses on the distribution of natural radionuclides and the determination of radioelement favorability in the Nugrus mylonite rock. The radionuclide contents were measured with a NaI(Tl) detector. The concentrations of U, Th, Ra (in terms of eU), and K in the mylonite studied range from 27 to 247 ppm, from 96 to 377 ppm, from 11 to 166 ppm, and from 1.14 to 3.12%, with the averages of 100 ppm, 201 ppm, 55 ppm, and 2.1%, respectively. The interelement relationships indicate that the radioelement distribution is not only magmatic but also hydrothermal. Variations of migration parameters for uranium indicate fluctuations in physicochemical conditions that lead to U accumulation and leaching processes, which are confirmed by increments and decrements in uranium concentrations. The examined samples demonstrate disequilibrium, with eU/Ra (eU) ranging from 1.32 to 3.26, with an average of 1.95, which suggests uranium addition. Uranium, thorium, and potassium favorability indices of the investigated mylonite rocks indicate moderate favorability of these rocks for uranium and thorium and high favorability for potassium. The F-parameter illustrates the presence of different stages of alterations. Mineralogical investigation indicates the presence of such radioactive minerals as thorite and Uranothorite, of Nb–Ta minerals (columbite and ishikawite), and of zircon and xenotime.

AbstractSolvent extraction separation of U(VI), Pu(IV), Pu(VI), Np(V)/Np(VI), Am(III), Ce(IV), rare earth elements (III), Mo(VI), and Cs from carbonate solutions using methyltrioctylammonium carbonate was studied. The separation factors of actinides, rare earth elements, molybdenum, and cesium were calculated.

AbstractNew promising extraction systems based on crown ethers and polyfluorinated diluents were studied as applied to competing extraction of components of simulated high-level waste (HLW). The suggested method allows joint recovery of trace amounts of all the metals studied, followed by direct ICP-MS analysis of the equilibrium aqueous and organic phases, skipping the stripping step. A comparative analysis of the distribution ratios determined by the radiometric and indirect methods was performed. The direct procedure allows the accuracy of the results obtained to be improved by more than 10%.

Erratum

AbstractThe methods and procedures of dissolution employed in the conduct of radiochemical and elemental analyzes of spent nuclear fuel (SNF) were overviewed, as well as schemes of SNF dissolution, factors influencing the rate and completeness of its dissolution. The methodological techniques were described to separate and study the undissolved residue and localize the volatile components of SNF for their quantitative analysis.

AbstractA method of iodine-125 deposition on a surface of microsource silver supports for brachytherapy of prostate cancer was reported, which includes preparing the support surface by sequentially treating them with nitric acid and thiourea solutions, followed by chlorination of the support surface with a chlorinating agent to form silver chloride on the support surface, and substitution of chlorine atoms for 125I atoms by placing supports containin silver chloride on the surface in a solution with 125I ions to create a 125I layer on the support surface. The method described allows fixing 125I on supports with a low activity distribution on each activity-carrying support.

AbstractSamples of 241Am alloys with gold were synthesized for the first time. The alloys were obtained by the condensation of americium metal vapor on a flat gold substrate. The results of X-ray analysis of the phase composition of the obtained alloys are presented. Previously unknown intermetallic compounds of Am with Au were discovered: AmAu6 (tetragonal lattice, space group P42/ncm), AmAu (orthorhombic lattice, space group Pnma), AmAu (face-centered cubic lattice). The parameters of these crystal lattices were calculated. The effect of 241Am α-decay on the crystal structures of intermetallic compounds was studied.